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Introduction

Sulforhodamine G is a water-soluble, red fluorescent dye belonging to the rhodamine family.
[1] Its high water solubility and membrane impermeability make it an excellent polar tracer for a
variety of live-cell imaging applications.[2] A key advantage of Sulforhodamine G is its stability
across a broad pH range (3-10), ensuring consistent fluorescence in typical cell culture media
and buffers.[3] This document provides a detailed overview of its properties, applications, and a
comprehensive protocol for its use in assessing live-cell membrane integrity.

Physicochemical and Spectral Properties

Sulforhodamine G's spectral characteristics make it compatible with standard fluorescence
microscopy setups. The following table summarizes its key quantitative properties.
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Property Value Reference
Excitation Maximum (Aex) 529 - 531 nm [1112]
Emission Maximum (Aem) 548 - 552 nm [1][2][4]
Molar Extinction Coefficient >65,000 cm~1M~1 [1]
Molecular Weight ~552.6 g/mol [5]

Data not readily available for
Sulforhodamine G. For the
] related Sulforhodamine 101,
Quantum Yield (P) o [6]
the quantum yield is reported
to be high (e.g., 0.9 in

ethanol).

. High in water and aqueous
Solubility ouft [2]
uffers.

Cell Permeability Membrane impermeant. [2]

Applications in Live-Cell Imaging

Due to its charge and hydrophilicity, Sulforhodamine G does not passively cross the intact
plasma membranes of healthy cells. This property is leveraged in several key applications:

o Cell Membrane Integrity and Viability Assays: It serves as a reliable marker for cells that
have lost membrane integrity, a hallmark of cell death. Healthy cells exclude the dye, while
cells with compromised membranes exhibit bright internal fluorescence.

e Fluorescent Tracer: In studies of tissues or cell co-cultures, it can be used to label the
extracellular space or identify leaky cells.

» Neuronal Tracing: It is suitable for studying cell morphology and cell-to-cell communication in
neuronal cultures.[2]

Detailed Protocol: Live-Cell Membrane Integrity
Assay
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This protocol provides a step-by-step method for assessing cell viability by monitoring plasma
membrane integrity using Sulforhodamine G.

Materials:

o Sulforhodamine G powder

o Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS)

e Cell culture medium appropriate for the cell type

 Live cells cultured on an imaging-compatible plate or dish (e.g., glass-bottom dish)

» Positive control for membrane permeability (e.g., digitonin or ethanol)

» Fluorescence microscope with appropriate filter sets (e.g., for TRITC or similar red dyes)
Reagent Preparation:

e 1 mM Sulforhodamine G Stock Solution:

o

Calculate the required mass of Sulforhodamine G for a desired volume (Molecular
Weight ~ 552.6 g/mol ).

o

Dissolve the powder in high-quality water or PBS to a final concentration of 1 mM.

[¢]

Mix thoroughly by vortexing.

[e]

Store the stock solution at -20°C, protected from light.
e Working Staining Solution (1-10 pM):

o On the day of the experiment, dilute the 1 mM stock solution in a suitable imaging buffer
(e.g., HBSS or phenol red-free medium) to the desired final concentration. A starting
concentration of 5 uM is recommended, but this should be optimized for your specific cell
type and experimental conditions.

Experimental Procedure:
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e Cell Culture: Culture cells to the desired confluency on a suitable imaging vessel.

o Experimental Treatment: If applicable, treat the cells with the experimental compound or
condition being investigated. Include appropriate positive and negative controls.

o Negative Control: Untreated cells or vehicle-treated cells.

o Positive Control: Treat cells with a known membrane-permeabilizing agent (e.g., 50 pg/mL
digitonin for 10-15 minutes or 70% ethanol for 5 minutes) to induce cell death.

e Staining:

[¢]

Carefully remove the cell culture medium.

[e]

Gently wash the cells once with pre-warmed imaging buffer (e.g., HBSS).

o

Add the Sulforhodamine G working staining solution to the cells, ensuring the cell
monolayer is completely covered.

o

Incubate for 5-15 minutes at room temperature or 37°C, protected from light. The optimal
incubation time may vary between cell types.

e Washing (Optional but Recommended):

o For clearer imaging and reduced background fluorescence, you can gently wash the cells
1-2 times with fresh imaging buffer after incubation. This will remove any unbound dye
from the extracellular medium.

e Live-Cell Imaging:
o Image the cells immediately using a fluorescence microscope.

o Use a filter set appropriate for the excitation and emission spectra of Sulforhodamine G
(Excitation ~530 nm, Emission ~550 nm).

o Acquire both fluorescence and brightfield (or phase-contrast) images to correlate the
fluorescent signal with cell morphology.
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o Expected Results: Healthy, live cells will show minimal to no intracellular fluorescence,
while dead or dying cells with compromised membranes will exhibit bright red
fluorescence.

Experimental Workflow and Visualization

The following diagrams illustrate the logical flow of a live-cell imaging experiment with
Sulforhodamine G and the principle behind the membrane integrity assay.
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Experimental workflow for live-cell imaging.
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Principle of the membrane integrity assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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